Dissolution behavior of deacetylated konjac glucomannan in aqueous potassium thiocyanate solution at low temperature
RSC Advances Pub Date: 2014-04-29 DOI: 10.1039/C4RA01491J
Abstract
Deacetylation adversely affected the solubility of konjac glucomannan (KGM) in water; however, KGM with different degrees of deacetylation could be well dissolved in 9 wt% potassium thiocyanate (KSCN) solution at −4 °C. The dissolution behavior and the mechanism of the dissolution of deacetylated KGM (da-KGM) were studied in detail. The results from differential scanning calorimetry (DSC), Fourier transform infrared spectroscopy (FTIR) and viscometry demonstrated the existence of KSCN hydrate at low temperatures. With increasing KSCN concentration, the number of bound water molecules per KSCN molecule decreased. Low temperature aided the disintegration of da-KGM molecular chains, prevented the approach of da-KGM molecules toward each other and prompted the binding of da-KGM and KSCN hydrate to form a larger complex by hydrogen bonding. The result of CP-MAS 13C NMR spectroscopy indicated that KSCN could be a non-derivative solvent of da-KGM since neither obvious changes in molecular chain structure occurred, nor new derivatives generated after the dissolution of da-KGM.
Recommended Literature
- [1] Hardware implementation of a true random number generator integrating a hexagonal boron nitride memristor with a commercial microcontroller†
- [2] A high-efficiency (12.5%) kesterite solar cell realized by crystallization growth kinetics control over aqueous solution based Cu2ZnSn(S,Se)4†
- [3] A novel synthesis of (±)-mellein
- [4] Vegetable dietary fibres made with minimal processing improve health-related faecal parameters in a valid rat model†
- [5] Biochemistry
- [6] FMRP regulates miR196a-mediated repression of HOXB8 via interaction with the AGO2 MID domain†
- [7] Strong CPL-active liquid crystal materials induced by intermolecular hydrogen-bonding interaction and a chirality induction mechanism†
- [8] From acetone metalation to the catalytic α-arylation of acyclic ketones with NHC–nickel(ii) complexes†
- [9] Regulation of α-chymotrypsin activity on the surface of substrate-functionalized gold nanoparticles†
- [10] 18-Carbon polyunsaturated fatty acids via down-regulation NF-κB activation reduce lipopolysaccharide-induced myotube atrophy
